2-Iodo-4,6-bis(trifluoromethyl)pyridine

• IUPAC Name: 2-iodo-4,6-bis(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H2F6IN/c8-6(9,10)3-1-4(7(11,12)13)15-5(14)2-3/h1-2H
• InChI Key: ZZQFNACXZDDIKE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1C(F)(F)F)I)C(F)(F)F
• Molecular Formula: C7H2F6IN
• Molecular Weight: 340.99 g/mol

Description

2-Iodo-4,6-bis(trifluoromethyl)pyridine, also known as 4,6-diiodo-2-(trifluoromethyl)pyridine, is a heterocyclic organic compound with a molecular formula of C6H2F3IN2. It is a colorless, volatile solid with a pungent odor. It is used as an intermediate in organic synthesis and as a reagent for the synthesis of various organic compounds. It has been widely studied for its applications in the pharmaceutical and chemical industries.

Scientific Research Applications

2-Iodo-4,6-bis(trifluoromethyl)pyridine has been widely studied for its applications in the pharmaceutical and chemical industries. It has been used as a starting material for the synthesis of various heterocyclic compounds, such as pyridine derivatives and quinolines. It has also been used as a reagent for the synthesis of organometallic compounds, such as palladium-catalyzed coupling reactions. It has also been used in the synthesis of biologically active compounds, such as antibiotics, antivirals, and antifungals.

Mechanism of Action

2-Iodo-4,6-bis(trifluoromethyl)pyridine is a reactive compound and can easily undergo nucleophilic substitution reactions. It can react with a variety of nucleophiles, such as amines, alcohols, and thiols, to form new organic compounds. It can also react with electrophiles, such as halogens and organometallic compounds, to form new organometallic compounds.
Biochemical and Physiological Effects
This compound is not known to have any specific biochemical or physiological effects. However, it has been used as a reagent for the synthesis of various organic compounds, which can have various biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Iodo-4,6-bis(trifluoromethyl)pyridine in lab experiments is its reactivity. It can easily undergo nucleophilic substitution reactions and can react with a variety of nucleophiles, electrophiles, and organometallic compounds. It is also relatively inexpensive and readily available. The main limitation is its volatility, which can make it difficult to handle and store.

Future Directions

There are a number of potential future directions for the use of 2-Iodo-4,6-bis(trifluoromethyl)pyridine. These include its use as a starting material for the synthesis of new organic and organometallic compounds, its use in the synthesis of biologically active compounds, and its use as a reagent for the synthesis of functionalized molecules. Additionally, further research could be done on its reactivity and mechanism of action to better understand its potential applications.

Synthesis Methods

2-Iodo-4,6-bis(trifluoromethyl)pyridine can be synthesized from 4,6-dichloro-2-(trifluoromethyl)pyridine by an iodination reaction. The reaction involves the treatment of 4,6-dichloro-2-(trifluoromethyl)pyridine with aqueous iodine in an aprotic solvent such as dimethyl sulfoxide (DMSO). The reaction is usually carried out at room temperature and the reaction time is dependent on the concentration of the reactants.